Cas no 2094863-28-0 (N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide)

N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide is a specialized acrylamide derivative featuring an oxazolidinone moiety, which enhances its reactivity and functional versatility in polymer chemistry. The compound’s structure, incorporating both an acrylamide group and a carbamoyl linkage, makes it suitable for applications in crosslinking and covalent binding, particularly in advanced material synthesis. Its oxazolidinone ring contributes to improved stability and controlled reactivity, while the ethyl and prop-2-enamide groups facilitate tailored modifications in polymer matrices. This compound is valuable for researchers developing high-performance adhesives, coatings, or biomedical materials requiring precise functionalization and durable bonding properties.
N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide structure
2094863-28-0 structure
Product Name:N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide
CAS No:2094863-28-0
MF:C17H21N3O4
MW:331.366344213486
CID:6297378
PubChem ID:126839323
Update Time:2025-08-05

N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2094863-28-0
    • EN300-26587707
    • AKOS034012462
    • Z2752838407
    • N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide
    • Inchi: 1S/C17H21N3O4/c1-3-16(22)19(4-2)12-15(21)18-14-7-5-13(6-8-14)11-20-9-10-24-17(20)23/h3,5-8H,1,4,9-12H2,2H3,(H,18,21)
    • InChI Key: ALVSMGYOESWCCA-UHFFFAOYSA-N
    • SMILES: O1C(N(CC2C=CC(=CC=2)NC(CN(C(C=C)=O)CC)=O)CC1)=O

Computed Properties

  • Exact Mass: 331.15320616g/mol
  • Monoisotopic Mass: 331.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 79Ų

N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26587707-0.05g
N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide
2094863-28-0 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide

Introduction to Compound with CAS No. 2094863-28-0 and Product Name: N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide

Compound with the CAS number 2094863-28-0 and the product name N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further research and development.

The core structure of this compound features a prop-2-enamide moiety, which is a versatile functional group known for its role in various biological processes. The presence of this group in the molecule suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Additionally, the compound contains a carbamoyl group that is attached to a phenyl ring, further enhancing its chemical diversity and functional potential.

One of the most intriguing aspects of this compound is its incorporation of a 2-oxo-1,3-oxazolidin-3-ylmethyl group. This moiety is known for its ability to form stable complexes with other molecules, which could be leveraged in drug design to improve binding affinity and selectivity. The combination of these structural elements makes this compound a fascinating subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound in question has shown promise in preliminary studies as a potential modulator of key enzymes and receptors involved in metabolic and inflammatory processes. Its unique structure suggests that it may be able to interact with these targets in a way that conventional drugs cannot, offering new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this complex molecule efficiently. The synthesis pathway also highlights the importance of protecting groups and selective reactions in constructing such intricate structures.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using various modeling techniques. These studies have provided valuable insights into its binding mode and potential interactions with biological targets. Molecular dynamics simulations have been particularly useful in understanding the dynamic behavior of the molecule in different environments.

The pharmacokinetic properties of this compound are also an area of active research. Studies have shown that it exhibits favorable solubility and stability characteristics, which are crucial for its potential use as a drug candidate. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at relevant concentrations, suggesting a low risk profile.

One of the most exciting aspects of this compound is its potential application in treating chronic inflammatory diseases. The structural features that make it unique also make it well-suited for modulating inflammatory pathways. Researchers are exploring its potential as an anti-inflammatory agent, with early results showing promising activity in preclinical models.

The development of this compound also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology has been instrumental in advancing our understanding of its properties and potential applications.

In conclusion, the compound with CAS number 2094863-28-0 and product name N-ethyl-N-[({4-[(2-oxo-1,3-oxazolidin-3-yl)methyl]phenyl}carbamoyl)methyl]prop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too does the potential for new therapeutic applications.

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